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Compound of Interest

Compound Name: Pentadecylamine

Cat. No.: B1195383

For researchers, scientists, and professionals in drug development, a clear and thorough
understanding of chemical compounds is paramount. This guide provides an in-depth overview
of pentadecylamine, a long-chain primary amine, and its various synonyms used across
chemical literature. This document aims to be a centralized resource, presenting key data,
experimental methodologies, and relevant biological pathways to facilitate research and
development.

Synonyms and Identifiers

Pentadecylamine is known by a variety of names in scientific literature and chemical
databases. A comprehensive list of these synonyms is crucial for efficient literature searches
and clear communication. The compound is systematically named pentadecan-1-amine
according to IUPAC nomenclature.[1] Its unique Chemical Abstracts Service (CAS) Registry
Number is 2570-26-5.[1][2][3]

Other commonly used synonyms include:

1-Aminopentadecane[1][3][4]

n-Pentadecylamine[1][2][5][6][7]

1-Pentadecanamine[1][2][5][6][7]

Monopentadecylamine[1][2]
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e Pentadecane, 1-amino-[1][2][5][6][7]

A more extensive list of identifiers from various databases is provided in the table below.

Chemical and Physical Properties

A summary of the key physical and chemical properties of pentadecylamine is presented in
the following table. This data is essential for handling, storage, and application of the

compound.

Property Value Source

Molecular Formula C15H33N [11[2][3]

Molecular Weight 227.43 g/mol [11[3]
White to almost white powder

Appearance or lump; colorless solidified [51819]
mass or fragments.[5][8][9]

Melting Point 35-37 °C (lit.) [10][11]

Boiling Point 299-301 °C (lit.) [10]

Density 0.8+0.1g/cm3 [11]

Vapor Pressure 1 mmHg (120.5 °C) [10]

Flash Point 113 °C (closed cup)

. Soluble in organic solvents,
Solubility o S [2]
limited solubility in water.[2]

Experimental Protocols

Detailed experimental protocols are fundamental for the replication and advancement of
scientific research. While specific, detailed protocols for the synthesis, purification, and analysis
of pentadecylamine are not readily available in the public domain within the initial search,
general methodologies for the handling and use of long-chain primary amines can be inferred
from safety and handling documentation.
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General Handling and Safety Precautions:

Due to its corrosive and toxic nature, pentadecylamine must be handled with appropriate
personal protective equipment (PPE), including gloves, eye protection, and respiratory
protection.[8][9] It is harmful if swallowed, causes severe skin burns and eye damage, and is
toxic if inhaled.[8][9] Work should be conducted in a well-ventilated area.[8][9]

Disposal:

Pentadecylamine should be disposed of as hazardous waste in accordance with local, state,
and federal regulations.[9]

Biological Significance and Signaling Pathways

Currently, there is limited specific information available in the public domain detailing the direct
involvement of pentadecylamine in distinct signaling pathways. However, as a long-chain
primary amine, it shares characteristics with other fatty amines that are known to interact with
cell membranes and can serve as precursors for more complex signaling molecules.

To illustrate a generalized workflow for investigating the potential biological roles of a
compound like pentadecylamine, the following logical diagram is provided. This diagram
outlines the typical steps a researcher might take, from initial screening to pathway elucidation.

Click to download full resolution via product page

Figure 1: A generalized workflow for the investigation of a novel compound's biological activity.

This guide serves as a foundational resource for professionals working with pentadecylamine.
The provided tables and diagrams are intended to streamline access to critical information,
thereby supporting ongoing and future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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